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Compound of Interest

Compound Name:
Sodium 2-(2-aminophenyl)-2-

oxoacetate

Cat. No.: B597019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available technical data for Sodium 2-(2-
aminophenyl)-2-oxoacetate. Extensive searches of scientific literature and chemical

databases did not yield in-depth experimental studies, detailed spectroscopic analyses, specific

synthesis protocols, or biological activity data for this compound. The information presented is

primarily from chemical supplier databases and computational models.

Chemical Identification and Properties
Sodium 2-(2-aminophenyl)-2-oxoacetate, also known as Sodium isatinate, is an organic

sodium salt with the CAS number 17617-34-4.[1][2] Its chemical structure consists of a 2-

aminophenyl group attached to a glyoxylate moiety, with the carboxylate group forming a

sodium salt.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 17617-34-4 [1][2]

Molecular Formula C₈H₆NNaO₃ [1][2][3]

Molecular Weight 187.13 g/mol [1][3]

IUPAC Name
sodium 2-(2-aminophenyl)-2-

oxoacetate
[1]

Synonyms
Sodium isatinate, Sodium (2-

aminophenyl)(oxo)acetate
[1]

Storage Conditions
2-8°C, Keep in dark place,

inert atmosphere
[3]

Purity Typically offered at ≥95% [4]

Computed Properties (from PubChem)[1]

Property Value

Topological Polar Surface Area 83.2 Å²

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 2

Exact Mass 187.02453734 Da

Monoisotopic Mass 187.02453734 Da

Spectroscopic and Characterization Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry for Sodium 2-(2-aminophenyl)-2-oxoacetate are not readily available in the

public domain. While some vendors mention the availability of NMR, HPLC, and LC-MS data,

the actual spectra and peak assignments have not been published in accessible literature.[3]
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Synthesis and Experimental Protocols
A specific, detailed, and validated experimental protocol for the synthesis of Sodium 2-(2-
aminophenyl)-2-oxoacetate could not be found in peer-reviewed scientific literature or

patents. Chemical suppliers list the compound as commercially available, suggesting

established synthesis methods exist within those organizations.

One vendor product description suggests its use as a key intermediate in organic synthesis for

producing pharmaceutical compounds, particularly in the development of drugs targeting

neurological and psychiatric disorders, and in the synthesis of heterocyclic compounds.[4]

Biological Activity and Signaling Pathways
There is no published research available detailing the biological activity, mechanism of action,

or any associated signaling pathways for Sodium 2-(2-aminophenyl)-2-oxoacetate. A product

description from a commercial supplier mentions its utility in research for studying biochemical

pathways and enzyme interactions, and in the development of fluorescent probes for biological

imaging, but provides no specific examples or citations.[4]

Logical Relationship Diagram
Due to the absence of information on its synthesis, characterization workflow, or biological

pathways, a meaningful and data-supported diagram using Graphviz cannot be generated at

this time. A speculative diagram would not meet the standards of a technical guide for a

scientific audience.

Conclusion
Sodium 2-(2-aminophenyl)-2-oxoacetate (CAS 17617-34-4) is a commercially available

chemical intermediate. While its basic chemical identity is established, there is a significant lack

of publicly available, in-depth technical data. Key information for researchers, including

experimental physical properties, detailed spectroscopic data, specific synthesis protocols, and

any biological activity, remains unpublished in the accessible scientific domain. Further

research and publication are necessary to fully characterize this compound and explore its

potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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